Cas no 120061-46-3 (3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid)

• Product Name: 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid
• CAS No: 120061-46-3
• MF: C₉H₈F₃NO₃S
• MW: 267.224931716919
• CID: 5637561
• PubChem ID: 10945396
• Update Time: 2025-09-28

3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid
• EN300-28282488
• 120061-46-3
• beta-(Trifluoroacetylamino)thiophene-3-propionic acid
• 3-Thiophenepropanoic acid, β-[(2,2,2-trifluoroacetyl)amino]-

• Inchi： 1S/C9H8F3NO3S/c10-9(11,12)8(16)13-6(3-7(14)15)5-1-2-17-4-5/h1-2,4,6H,3H2,(H,13,16)(H,14,15)
• InChI Key： HKQLVSLFWTUGNB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.01769878g/mol
• Monoisotopic Mass: 267.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 415.8±45.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid

Introduction to 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid (CAS No. 120061-46-3)

3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 120061-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both thiophene and trifluoroacetamide functional groups, which endow it with unique chemical properties and biological activities. The structural design of this molecule makes it a promising candidate for further exploration in drug discovery and development, particularly in the context of addressing complex diseases.

The thiophene moiety, a five-membered aromatic ring containing sulfur, is well-documented for its role in various biological processes and its incorporation into pharmacophores. Thiophene derivatives have been extensively studied for their potential applications in anticancer, antiviral, and anti-inflammatory therapies. The presence of the thiophen-3-yl group in 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid contributes to the compound's ability to interact with biological targets through π-stacking and hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

On the other hand, the trifluoroacetamide component introduces a strong electron-withdrawing effect due to the electronegative fluorine atoms. This modification enhances the metabolic stability of the molecule and can influence its pharmacokinetic profile. The trifluoromethyl group is frequently employed in drug design to improve lipophilicity and binding affinity, making it a valuable feature for developing bioactive compounds. The combination of these two functional groups in 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid creates a versatile scaffold that can be further modified to tailor specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have suggested that the thiophen-3-yl ring may interact with aromatic residues in protein binding pockets, while the trifluoroacetamide moiety could form hydrogen bonds with polar amino acid side chains. These insights have guided the optimization of analogs to enhance potency and selectivity.

In terms of synthetic chemistry, 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid can be synthesized through multi-step reactions involving condensation, cyclization, and functional group transformations. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts.

The pharmacological potential of this compound has been explored in several preclinical studies. Research indicates that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, modifications aimed at enhancing the solubility and bioavailability of 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid have led to promising results in cell-based assays.

One notable area of investigation has been its role as an intermediate in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological pathways, and their inhibition is a key strategy in treating conditions like cancer and infectious diseases. The structural features of 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid make it a suitable candidate for designing molecules that can selectively target specific proteases without affecting other essential enzymes.

Another exciting application lies in its potential use as a chiral building block for enantioselective drug development. The presence of stereocenters in the molecule allows for the synthesis of enantiomerically pure forms, which can exhibit different biological activities depending on their stereochemistry. This aspect has sparked interest among medicinal chemists who are exploring ways to leverage chirality for improved drug efficacy and reduced side effects.

The growing interest in fluorinated compounds has also highlighted the significance of the trifluoroacetamide group in 3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid. Fluorine atoms can modulate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By fine-tuning the fluorine substitution pattern, researchers aim to develop drugs with optimized pharmacological profiles.

Future directions for research on this compound may include exploring its role as a prodrug or a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns combined with machine learning algorithms could accelerate the identification of novel derivatives with enhanced therapeutic potential. Additionally, investigating its interactions with bacterial enzymes or viral proteases may uncover new avenues for antiviral or antibacterial therapies.

In conclusion,3-(thiophen-3-yl)-3-(trifluoroacetamido)propanoic acid (CAS No. 120061-46-3) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with tailored properties. Its unique combination of functional groups positions it as a valuable tool for pharmaceutical research, offering opportunities for innovation across multiple therapeutic areas.